Cas no 2228862-03-9 (2-(3-bromo-2,2-dimethylpropyl)-1-fluoro-3-methylbenzene)

• Product Name: 2-(3-bromo-2,2-dimethylpropyl)-1-fluoro-3-methylbenzene
• CAS No: 2228862-03-9
• MF: C₁₂H₁₆BrF
• MW: 259.157846450806
• CID: 6291100
• PubChem ID: 165642854
• Update Time: 2025-06-08

2-(3-bromo-2,2-dimethylpropyl)-1-fluoro-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,2-dimethylpropyl)-1-fluoro-3-methylbenzene
• EN300-1919562
• 2228862-03-9

• Inchi： 1S/C12H16BrF/c1-9-5-4-6-11(14)10(9)7-12(2,3)8-13/h4-6H,7-8H2,1-3H3
• InChI Key： FHHHVQKKDIDREN-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C(=CC=CC=1C)F

Computed Properties

• Exact Mass: 258.04194g/mol
• Monoisotopic Mass: 258.04194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 2-(3-bromo-2,2-dimethylpropyl)-1-fluoro-3-methylbenzene

Introduction to 2-(3-bromo-2,2-dimethylpropyl)-1-fluoro-3-methylbenzene (CAS No. 2228862-03-9)

2-(3-bromo-2,2-dimethylpropyl)-1-fluoro-3-methylbenzene (CAS No. 2228862-03-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and fluorinated benzene ring, as well as a substituted alkyl chain. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 2-(3-bromo-2,2-dimethylpropyl)-1-fluoro-3-methylbenzene is composed of a benzene ring with a fluoro substituent at the 1-position and a methyl group at the 3-position. The alkyl chain, specifically 3-bromo-2,2-dimethylpropyl, is attached to the 2-position of the benzene ring. This arrangement of functional groups contributes to the compound's overall stability and reactivity, making it an interesting subject for both synthetic and biological studies.

In recent years, there has been a growing interest in the use of halogenated aromatic compounds in medicinal chemistry due to their potential therapeutic applications. The presence of bromine and fluorine atoms in 2-(3-bromo-2,2-dimethylpropyl)-1-fluoro-3-methylbenzene can significantly influence its pharmacological properties. For instance, bromine atoms are known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes and reach target sites within cells. Fluorine atoms, on the other hand, can modulate the electronic properties of molecules, affecting their binding affinity to biological targets.

The synthesis of 2-(3-bromo-2,2-dimethylpropyl)-1-fluoro-3-methylbenzene typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the bromination of 1-fluoro-3-methylbenzene followed by the addition of 3-bromo-2,2-dimethylpropyl bromide through a substitution reaction. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have also been explored to optimize the synthesis process.

In terms of biological activity, preliminary studies have shown that 2-(3-bromo-2,2-dimethylpropyl)-1-fluoro-3-methylbenzene exhibits promising anti-inflammatory and anti-cancer properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound has shown selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

The pharmacokinetic profile of 2-(3-bromo-2,2-dimethylpropyl)-1-fluoro-3-methylbenzene is another important aspect that has been investigated. Studies have revealed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows it to be readily absorbed through the gastrointestinal tract and distributed throughout the body. However, further research is needed to optimize its bioavailability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-bromo-2,2-dimethylpropyl)-1-fluoro-3-methylbenzene in treating various diseases. Early results from phase I trials have shown that this compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and warrant further investigation in larger clinical trials.

Beyond its potential therapeutic applications, 2-(3-bromo-2,2-dimethylpropyl)-1-fluoro-3-methylbenzene also holds promise as a valuable tool in chemical biology research. Its unique structural features make it an excellent probe for studying protein-ligand interactions and elucidating the mechanisms underlying various biological processes. Researchers are using this compound to gain insights into signaling pathways involved in inflammation and cancer progression.

In conclusion, 2-(3-bromo-2,2-dimethylpropyl)-1-fluoro-3-methylbenzene (CAS No. 2228862-03-9) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it an exciting candidate for further exploration and development. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the discovery of new therapeutic agents.